Cas no 20924-57-6 (3,4-dihydro-1H-2-benzopyran-4-ol)
3,4-dihydro-1H-2-benzopyran-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Isochroman-4-ol
- 3,4-dihydro-1H-isochromen-4-ol
- AB70306
- AK-76197
- ANW-44163
- CTK8B4164
- Isochromanol-4
- KB-254438
- SureCN3167798
- 3,4-dihydro-1H-2-benzopyran-4-ol
-
- MDL: MFCD13190378
- Inchi: 1S/C9H10O2/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2
- InChI Key: IXFIRBDJVKBOFO-UHFFFAOYSA-N
- SMILES: O1CC2C=CC=CC=2C(C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
3,4-dihydro-1H-2-benzopyran-4-ol Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Storage Condition:Sealed in dry,Room Temperature
3,4-dihydro-1H-2-benzopyran-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I847052-100mg |
Isochroman-4-ol |
20924-57-6 | 95% | 100mg |
¥706.00 | 2022-01-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ877-250mg |
3,4-dihydro-1H-2-benzopyran-4-ol |
20924-57-6 | 95+% | 250mg |
1065CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ877-1g |
3,4-dihydro-1H-2-benzopyran-4-ol |
20924-57-6 | 95+% | 1g |
2671CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DZ877-100mg |
3,4-dihydro-1H-2-benzopyran-4-ol |
20924-57-6 | 95+% | 100mg |
662CNY | 2021-05-08 | |
| Fluorochem | 216306-250mg |
Isochroman-4-ol |
20924-57-6 | 95% | 250mg |
£95.00 | 2022-03-01 | |
| Fluorochem | 216306-1g |
Isochroman-4-ol |
20924-57-6 | 95% | 1g |
£235.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I847052-25mg |
Isochroman-4-ol |
20924-57-6 | 95% | 25mg |
¥292.00 | 2022-01-10 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I192005-100mg |
3,4-dihydro-1H-2-benzopyran-4-ol |
20924-57-6 | 95% | 100mg |
¥497.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I192005-25mg |
3,4-dihydro-1H-2-benzopyran-4-ol |
20924-57-6 | 95% | 25mg |
¥208.90 | 2023-09-02 | |
| Chemenu | CM128030-1g |
isochroman-4-ol |
20924-57-6 | 95% | 1g |
$273 | 2021-06-09 |
3,4-dihydro-1H-2-benzopyran-4-ol Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3,4-dihydro-1H-2-benzopyran-4-ol
Professional Introduction to 3,4-dihydro-1H-2-benzopyran-4-ol (CAS No. 20924-57-6)
3,4-dihydro-1H-2-benzopyran-4-ol, identified by its Chemical Abstracts Service number CAS No. 20924-57-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzopyran class, a structural motif widely recognized for its biological activity and pharmacological potential. The benzopyran scaffold, characterized by a fused benzene and pyran ring system, is a common structural feature in numerous bioactive natural products and synthetic drugs, making 3,4-dihydro-1H-2-benzopyran-4-ol a compound of considerable interest for further exploration.
The structural integrity of 3,4-dihydro-1H-2-benzopyran-4-ol is defined by its oxygen-containing heterocyclic core, which contributes to its unique electronic and steric properties. The presence of a hydroxyl group at the 4-position of the benzopyran ring enhances its potential reactivity and interaction with biological targets. This positional functionality has been exploited in various synthetic strategies to derivatize the molecule into more complex pharmacophores, thereby expanding its therapeutic applications.
In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. 3,4-dihydro-1H-2-benzopyran-4-ol has been studied for its potential role in modulating various biological pathways, including those implicated in neurological disorders, cardiovascular diseases, and inflammatory conditions. The benzopyran core is known to exhibit properties such as antioxidant, anti-inflammatory, and neuroprotective effects, which have been observed in several related derivatives.
One of the most compelling aspects of 3,4-dihydro-1H-2-benzopyran-4-ol is its versatility as a starting material for drug discovery programs. Researchers have leveraged its scaffold to develop novel analogs with enhanced potency and selectivity. For instance, modifications at the 3-position of the benzopyran ring have led to compounds with improved binding affinity to specific enzymes and receptors. These structural modifications underscore the importance of 3,4-dihydro-1H-2-benzopyran-4-ol as a key intermediate in medicinal chemistry.
The synthesis of 3,4-dihydro-1H-2-benzopyran-4-ol typically involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Common methodologies include cyclization reactions that construct the benzopyran core, followed by functional group interconversions to introduce the hydroxyl group at the 4-position. Advances in catalytic systems have further refined these synthetic routes, enabling more efficient and sustainable production methods.
Recent studies have also explored the pharmacological profile of 3,4-dihydro-1H-2-benzopyran-4-ol in preclinical models. These investigations have revealed promising results regarding its potential as an antitumor agent and as a modulator of oxidative stress-related pathways. The ability of this compound to interact with cellular targets such as kinases and transcription factors has been particularly noteworthy. Such interactions are critical for developing therapeutic strategies against cancer and other chronic diseases.
The chemical stability and solubility profile of 3,4-dihydro-1H-2-benzopyran-4-ol are additional factors that contribute to its attractiveness as a pharmaceutical candidate. Its ability to dissolve in both aqueous and organic solvents facilitates formulation into diverse drug delivery systems. This property is particularly important for achieving optimal bioavailability and therapeutic efficacy.
In conclusion,3,4-dihydro -1H -2 -benzopyra n - 4 - ol (CAS No . 20924 -57 -6) represents a significant compound in the realm of pharmaceutical research due to its structural versatility , biological activity , and synthetic accessibility . Ongoing investigations continue to uncover new possibilities for its application in drug development , reinforcing its position as a valuable asset in medicinal chemistry . As our understanding of biological pathways evolves , it is likely that derivatives of this benzopyran scaffold will play an increasingly important role in addressing unmet medical needs .
20924-57-6 (3,4-dihydro-1H-2-benzopyran-4-ol) Related Products
- 182949-71-9(1H-2-Benzopyran, 3,4-dihydro-6-methyl-)
- 2292-59-3(1H-2-Benzopyran,3,4-dihydro-1-phenyl-)
- 857196-95-3(1,4-Dioxane,2-(2,3-dimethylphenyl)-)
- 838-66-4(Benzenemethanol, a-[(phenylmethoxy)methyl]-)
- 103839-06-1(1H-2-Benzopyran, 3,4-dihydro-5-methyl-)
- 149911-00-2(1H-2-Benzopyran, 3,4-dihydro-5,7-dimethyl-)
- 1372452-79-3((4S)-3,4-dihydro-1H-2-benzopyran-4-ol)
- 493-05-0(Isochroman)
- 103261-92-3(7-methyl-3,4-dihydro-1h-isochromene)
- 1372452-73-7((4R)-3,4-dihydro-1H-2-benzopyran-4-ol)